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Compound of Interest

Compound Name: Ormetoprim

Cat. No.: B1677490 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive guidelines and detailed experimental protocols

for the calculation and application of ormetoprim dosage in aquaculture feed. The information

is intended to support research, drug development, and the effective management of bacterial

diseases in aquaculture settings.

Introduction to Ormetoprim in Aquaculture
Ormetoprim is a diaminopyrimidine antimicrobial agent that acts as a dihydrofolate reductase

inhibitor. In aquaculture, it is most commonly used in combination with the sulfonamide,

sulfadimethoxine. This combination provides a synergistic and broad-spectrum antibacterial

effect by sequentially blocking the folic acid synthesis pathway in susceptible bacteria. The

most common commercial formulation is Romet®-30, which contains sulfadimethoxine and

ormetoprim in a 5:1 ratio.[1][2][3] This combination is effective against a range of gram-

positive and gram-negative bacteria, including those responsible for significant economic

losses in the aquaculture industry, such as Aeromonas salmonicida (causing furunculosis) and

Edwardsiella ictaluri (causing enteric septicemia in catfish).[4][5]

Quantitative Data Summary
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(Romet®-30)
Parameter Value Species Indication Reference

Dosage

50 mg of

combined active

ingredients per

kg of fish body

weight per day

Salmonids (trout

and salmon),

Catfish

Furunculosis,

Enteric

Septicemia

Treatment

Duration

5 consecutive

days

Salmonids,

Catfish

Furunculosis,

Enteric

Septicemia

Route of

Administration

Oral, via

medicated feed

Salmonids,

Catfish

Furunculosis,

Enteric

Septicemia

Withdrawal

Period (Catfish)
3 days Catfish

Enteric

Septicemia

Withdrawal

Period

(Salmonids)

42 days Salmonids Furunculosis

Table 2: Composition of Romet®-30 Premix
Component Concentration Reference

Sulfadimethoxine 25% (113.5 g per pound)

Ormetoprim 5% (22.7 g per pound)

Ratio

(Sulfadimethoxine:Ormetoprim

)

5:1

Signaling Pathway of Ormetoprim and
Sulfadimethoxine
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The synergistic antibacterial action of the ormetoprim-sulfadimethoxine combination is

achieved through the sequential blockade of the bacterial folic acid synthesis pathway. This

pathway is crucial for the synthesis of nucleic acids and certain amino acids, and its inhibition

ultimately prevents bacterial growth and replication.
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Caption: Synergistic inhibition of the bacterial folic acid synthesis pathway.

Experimental Protocols
Protocol for Calculating Ormetoprim Dosage for
Medicated Feed
This protocol outlines the steps to calculate the amount of Romet®-30 premix needed to

achieve the target dosage in aquaculture feed.

Objective: To prepare medicated feed that delivers 50 mg of combined active ingredients

(sulfadimethoxine and ormetoprim) per kg of fish body weight per day.

Materials:

Romet®-30 premix (containing 25% sulfadimethoxine and 5% ormetoprim)

Total biomass of fish to be treated (kg)

Daily feeding rate (% of biomass)

Unmedicated fish feed (mash or pellets)
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Procedure:

Determine the total biomass of fish to be treated in kilograms.

Calculate the total daily dose of active ingredients required:

Total Daily Dose (mg) = Total Fish Biomass (kg) x 50 mg/kg

Calculate the total amount of Romet®-30 premix needed per day. Since the premix is 30%

active ingredients (25% sulfadimethoxine + 5% ormetoprim):

Total Premix Needed (g) = (Total Daily Dose (mg) / 0.30) / 1000

Determine the total amount of feed to be administered daily:

Total Daily Feed (kg) = Total Fish Biomass (kg) x (Daily Feeding Rate (%) / 100)

Calculate the concentration of Romet®-30 premix to be incorporated into the feed:

Premix Concentration (g/kg of feed) = Total Premix Needed (g) / Total Daily Feed (kg)

Example Calculation:

Total Fish Biomass = 1000 kg

Daily Feeding Rate = 2%

Total Daily Dose = 1000 kg * 50 mg/kg = 50,000 mg

Total Premix Needed = (50,000 mg / 0.30) / 1000 = 166.7 g

Total Daily Feed = 1000 kg * (2 / 100) = 20 kg

Premix Concentration = 166.7 g / 20 kg = 8.335 g of Romet®-30 per kg of feed

Protocol for Preparation of Medicated Feed
Method A: Incorporation into Feed Mash (Pre-pelleting)
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This method is suitable for feed manufacturers with pelleting capabilities.

Thoroughly mix the calculated amount of Romet®-30 premix into the dry feed mash.

Ensure homogenous distribution of the premix within the mash.

Proceed with the standard pelleting or extrusion process.

Method B: Coating of Pelleted Feed

This method is suitable for applying the medication to pre-formed feed pellets.

Prepare a slurry to act as a binder. This can be a 5% gelatin solution or a suitable fish or

vegetable oil.

Suspend the calculated amount of Romet®-30 premix in the slurry.

Continuously agitate the slurry to ensure a uniform suspension of the premix.

Evenly coat the pelleted fish feed with the slurry. A feed mixer can be used for large batches.

Allow the coated pellets to air dry completely before storage or use to prevent mold growth.

Note: Do not top dress pellets with a simple oil suspension without a proper binder, as it may

not adhere well and can lead to leaching of the drug into the water.

Experimental Workflow for Efficacy and Residue
Depletion Studies
The following workflow outlines a typical experimental design for evaluating the efficacy and

tissue residue depletion of ormetoprim in a target fish species.
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Caption: Experimental workflow for efficacy and residue depletion studies.
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Protocol Steps:

Acclimation: Acclimate the experimental fish population to the holding conditions (tanks,

water quality, and basal diet) for a sufficient period (e.g., two weeks) to minimize stress.

Dosage Calculation and Feed Preparation: Calculate the required amount of ormetoprim
(and sulfadimethoxine) and prepare the medicated feed according to the protocols in

sections 4.1 and 4.2.

Experimental Groups:

Treatment Group(s): Fish receiving the medicated feed at the calculated dosage.

Control Group: Fish receiving a non-medicated feed.

Treatment Period: Administer the medicated and control feeds for the specified duration

(e.g., 5 days). Monitor fish for clinical signs of disease and mortality.

Post-Treatment Period: After the treatment period, switch all groups back to the basal, non-

medicated diet.

Sampling:

Collect tissue samples (e.g., muscle, liver, skin) from a subset of fish from each group at

predetermined time points during and after the treatment period.

For efficacy studies, record morbidity and mortality rates daily.

Sample Analysis:

Analyze the collected tissue samples for ormetoprim and sulfadimethoxine residues

using a validated analytical method, such as Liquid Chromatography with tandem mass

spectrometry (LC-MS/MS).

Data Analysis:

Calculate pharmacokinetic parameters such as absorption, distribution, metabolism, and

excretion rates.
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Determine the withdrawal period, which is the time required for the drug residues in the

edible tissues to fall below the established maximum residue limit (MRL).

Statistically analyze the efficacy data (morbidity and mortality) to compare the treatment

and control groups.

Logical Relationship for Dosage Calculation
The calculation of the correct dosage of ormetoprim for aquaculture feed is a critical step to

ensure efficacy and safety. The following diagram illustrates the logical relationships between

the key parameters involved in this calculation.
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Caption: Logical flow for calculating medicated feed concentration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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